Cas no 26839-75-8 ((S)-Timolol)

• Product Name: (S)-Timolol
• CAS No: 26839-75-8
• MF: C₁₃H₂₄N₄O₃S
• MW: 316.419661521912
• CID: 53018
• PubChem ID: 33624
• Update Time: 2025-06-27

(S)-Timolol Chemical and Physical Properties

Names and Identifiers

• Timolol
• (S)-1-(tert-Butylamino)-3-[(4-morpholino-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
• (-)-3-MORPHOLINO-4-(3-TERT-BUTYLAMINO-2-HYDROXYPROPOXY)-1,2,5-THIADIAZOLE
• (2S)-1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
• Timolo
• (S)-(-)-(1-tert-butylamino)-3-(4-morpholino-1,2,5-thiadiazol-3-yloxy)-2-propanol
• (S)-(-)-3-(3-tert-butylamino-2-hydroxypropoxy)-4-(N-morpholino)-1,2,5-thiadiazole
• (S)-thymolol
• (S)-timolol
• Betimol
• Blocadren
• Istalol
• Optimol
• S(-)-Timolol maleate
• Timacar
• Timopic
• Timoptic
• Timoptol
• TiMolol Maleate iMpurity
• NCGC00016798-08
• 5JKY92S7BR
• Tox21_110614
• SPBio_003075
• HMS2089I11
• Lopac-T-6394
• DTXSID4023674
• NCGC00016038-02
• (2S)-1-(tert-butylamino)-3-[(4-morpholin-4-yl-1, 2, 5-thiadiazol-3-yl)oxy]propan-2-ol
• Prestwick2_000948
• CAS-26921-17-5
• Lopac0_001189
• (S)-1-(tert-Butylamino)-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propan-2-ol
• DB00373
• Timololum [INN-Latin]
• Timolol (INN)
• AB00513729
• Timolol GFS
• BIDD:GT0073
• TIMOLOL [WHO-DD]
• HMS3259C20
• NCGC00016798-07
• NCGC00022033-04
• (2S)-1-[(1,1-dimethylethyl)amino]-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
• (2S)-1-(tert-butylamino)-3-{[4-(morpholin-4-yl)-1,2,5-thiadiazol-3-yl]oxy}propan-2-ol
• EN300-17982937
• HSDB 6533
• W-107148
• Timolol anhydrous
• NCGC00022033-05
• Timolol [USAN:INN]
• NC00592
• HY-17494
• BRD-K08806317-050-03-6
• (S)-1-(1,1-(Dimethylethyl)amino)-3-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)-2-propanol
• 2-Propanol, 1-((1,1-dimethylethyl)amino)-3-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)-, (S)-
• BDBM50292219
• Timololum
• DTXCID203674
• (S)-1-(TERT-BUTYLAMINO)-3-((4-MORPHOLINO-1,2,5-THIADIAZOL-3-YL)OXY)-2-PROPANOL
• (2S)-1-((1,1-dimethylethyl)amino)-3-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)-2-propanol
• (S)-timolol (anhydrous)
• C07141
• NCGC00016798-02
• 1-(tert-butylamino)-3-[4-(1,4-oxazinan-4-yl)-1,2,5-thiadiazol-3-yloxy]-(2S)-propan-2-ol
• (2S)-3-[(tert-butyl)amino]-1-(4-morpholin-4-yl(1,2,5-thiadiazol-3-yl)oxy)propa n-2-ol
• Timoptic-XE
• GTPL565
• NCGC00016798-06
• (S)-Timolol; Arutimol; L-Timolol
• Timolol (TN)
• NCGC00016798-05
• D08600
• CAS-26839-75-8
• NCGC00022033-02
• NCGC00016798-20
• Tocris-0649
• BPBio1_001008
• NCGC00016798-01
• BSPBio_000916
• Prestwick0_000948
• NCGC00016798-11
• UNII-5JKY92S7BR
• (S)-1-tert-Butylamino-3-(4-morpholin-4-yl-[1,2,5]thiadiazol-3-yloxy)-propan-2-ol
• NS00115928
• TIMOLOL [INN]
• SCHEMBL4912
• AKOS015969764
• 2-Propanol, 1-((1,1-dimethylethyl)amino)-3-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)-, (2S)-
• NCGC00016798-09
• 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]-, (2S)-
• CHEBI:9599
• TIMOLOL [HSDB]
• Oprea1_640981
• NCGC00016038-01
• Tox21_110614_1
• Prestwick3_000948
• TIMOLOL [MI]
• EINECS 248-032-6
• Q413994
• (S)-1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
• NCGC00016798-03
• 26839-75-8
• CS-0009238
• AB00513729-17
• CHEMBL499
• Betimol (TN)
• BRD-K08806317-103-02-5
• S-(-)-3-(3-tert-Butylamino-2-hydroxypropoxy)-4-morpholino-1,2,5-thiadiazole
• Prestwick1_000948
• (S)-Timolol; (2S)-1-[(1,1-Dimethylethyl)amino]-3-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]-2-propanol; 2-Propanol, 1-(tert-butylamino)-3-[(4-morpholino-1,2,5-thiadiazol-3-yl)oxy]-, (S)-(-)- (8CI); 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-[[4-(4-mor
• BRD-K08806317-050-29-1
• BRD-K08806317-051-01-8
• DA-78480
• (S)-Timolol

• Inchi： 1S/C13H24N4O3S/c1-13(2,3)14-8-10(18)9-20-12-11(15-21-16-12)17-4-6-19-7-5-17/h10,14,18H,4-9H2,1-3H3/t10-/m0/s1
• InChI Key： BLJRIMJGRPQVNF-JTQLQIEISA-N
• SMILES： S1N=C(C(=N1)N1CCOCC1)OC[C@H](CNC(C)(C)C)O

Computed Properties

• Exact Mass: 316.15700
• Monoisotopic Mass: 316.156911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 108

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.224
• Melting Point: 71.5 - 72.5
• Boiling Point: 487.2 °C at 760 mmHg
• Flash Point: 248.5 °C
• Refractive Index: 1.548
• PSA: 107.98000
• LogP: 0.95840

(S)-Timolol Security Information

• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (S)-Timolol

(S)-Timolol: A Comprehensive Overview

(S)-Timolol, also known as timolol maleate, is a widely recognized compound in the field of ophthalmology. With the CAS number 26839-75-8, this compound has been extensively studied and utilized for its unique properties. The compound is primarily used as an anti-glaucoma agent, making it a critical component in the management of intraocular pressure (IOP). Its stereochemistry, particularly the (S) configuration, plays a significant role in its pharmacokinetics and therapeutic efficacy.

The synthesis of (S)-Timolol involves a series of complex chemical reactions, including the formation of the maleate salt to enhance its solubility and stability. Recent advancements in asymmetric synthesis have allowed for more efficient production methods, ensuring a higher yield of the (S) enantiomer. This has been a focal point in pharmaceutical research, as the stereochemistry of drugs can significantly influence their efficacy and safety profile.

In terms of pharmacodynamics, (S)-Timolol works by inhibiting the enzyme carbonic anhydrase, which is crucial for aqueous humor production in the eye. This mechanism reduces IOP, thereby alleviating symptoms associated with glaucoma. Recent studies have explored the potential of combining (S)-Timolol with other anti-glaucoma agents to enhance therapeutic outcomes without increasing adverse effects. These combinations are currently under clinical evaluation and show promising results.

The clinical application of (S)-Timolol has been well-documented over several decades. It is available in various formulations, including eye drops and ointments, each designed to optimize patient compliance and drug delivery. Recent research has focused on improving drug delivery systems, such as nanoparticle-based formulations, to enhance bioavailability and reduce systemic side effects. These innovations are expected to revolutionize the treatment of glaucoma in the near future.

From a regulatory standpoint, (S)-Timolol has been approved by major health authorities worldwide for its safety and efficacy. However, ongoing studies are investigating potential long-term effects and exploring alternative indications for this compound. For instance, there is emerging interest in its use for neuroprotection beyond glaucoma management, particularly in conditions involving optic nerve damage.

In conclusion, (S)-Timolol remains a cornerstone in ophthalmic therapeutics due to its well-established efficacy and continuous advancements in its formulation and delivery systems. As research progresses, it is anticipated that this compound will continue to play a pivotal role in addressing unmet medical needs in ophthalmology.